Cas no 2228948-51-2 (5-(3-hydroxypyrrolidin-3-yl)methyl-3-methoxybenzene-1,2-diol)

• Product Name: 5-(3-hydroxypyrrolidin-3-yl)methyl-3-methoxybenzene-1,2-diol
• CAS No: 2228948-51-2
• MF: C₁₂H₁₇NO₄
• MW: 239.267683744431
• CID: 5902497
• PubChem ID: 165676269
• Update Time: 2025-10-29

5-(3-hydroxypyrrolidin-3-yl)methyl-3-methoxybenzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 5-(3-hydroxypyrrolidin-3-yl)methyl-3-methoxybenzene-1,2-diol
• 2228948-51-2
• EN300-1798319
• 5-[(3-hydroxypyrrolidin-3-yl)methyl]-3-methoxybenzene-1,2-diol

• Inchi： 1S/C12H17NO4/c1-17-10-5-8(4-9(14)11(10)15)6-12(16)2-3-13-7-12/h4-5,13-16H,2-3,6-7H2,1H3
• InChI Key： IFASLTGHLYVCGP-UHFFFAOYSA-N
• SMILES： OC1(CC2C=C(C(=C(C=2)OC)O)O)CNCC1

Computed Properties

• Exact Mass: 239.11575802g/mol
• Monoisotopic Mass: 239.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 82Ų

Additional information on 5-(3-hydroxypyrrolidin-3-yl)methyl-3-methoxybenzene-1,2-diol

5-(3-Hydroxypyrrolidin-3-yl)methyl-3-Methoxybenzene-1,2-Diol: A Comprehensive Overview

CAS No. 2228948-51-2, 5-(3-hydroxypyrrolidin-3-yl)methyl-3-methoxybenzene-1,2-diol, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a hydroxypyrrolidine moiety and a methoxybenzene core with two hydroxyl groups. These structural elements contribute to its potential therapeutic applications and biological activities.

The hydroxypyrrolidine moiety is a cyclic amine with a hydroxyl group attached to the nitrogen atom. This functional group is known for its ability to form hydrogen bonds and interact with biological targets, making it a valuable component in drug design. The presence of the methoxybenzene core, particularly with the two hydroxyl groups, adds to the compound's polarity and solubility properties, which are crucial for its pharmacokinetic behavior.

Recent studies have highlighted the potential of 5-(3-hydroxypyrrolidin-3-yl)methyl-3-methoxybenzene-1,2-diol in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro and in vivo experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 5-(3-hydroxypyrrolidin-3-yl)methyl-3-methoxybenzene-1,2-diol has also been investigated for its neuroprotective properties. Studies have demonstrated that it can reduce oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism behind these effects is thought to involve the compound's ability to modulate intracellular signaling pathways and protect against oxidative damage.

The pharmacokinetic profile of 5-(3-hydroxypyrrolidin-3-yl)methyl-3-methoxybenzene-1,2-diol has been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Preclinical data indicate that the compound has good oral bioavailability and a favorable half-life, making it suitable for chronic administration. Furthermore, it exhibits low toxicity in animal models, which is a crucial factor for its potential clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-(3-hydroxypyrrolidin-3-yl)methyl-3-methoxybenzene-1,2-diol in human subjects. Early phase I trials have shown promising results, with the compound demonstrating good tolerability and pharmacokinetic properties similar to those observed in preclinical studies. These findings have paved the way for further clinical evaluation in larger patient populations.

The synthesis of 5-(3-hydroxypyrrolidin-3-yl)methyl-3-methoxybenzene-1,2-diol involves several steps that require precise control over reaction conditions to ensure high yield and purity. Key synthetic routes include the formation of the hydroxypyrrolidine moiety through ring-closing metathesis (RCM) or other cyclization reactions, followed by functional group manipulations to introduce the methoxy and hydroxyl groups onto the benzene ring. These synthetic strategies are critical for producing the compound on a scale suitable for pharmaceutical development.

In conclusion, 5-(3-hydroxypyrrolidin-3-yl)methyl-3-methoxybenzene-1,2-diol (CAS No. 2228948-51-2) is a promising compound with potential applications in treating inflammatory diseases and neurodegenerative disorders. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover its full therapeutic potential, this compound holds significant promise for improving patient outcomes in various medical conditions.